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Abstract: Notices to Air Missions (NOTAMs) are critical, time-sensitive messages integral to the

safety and efficiency of the global aviation system.[1][2][3] These notices, however, are

composed in a highly condensed, coded format, presenting a significant data extraction and

interpretation challenge. This technical guide provides a comprehensive methodology for

decoding NOTAM contractions and abbreviations. It establishes a systematic protocol for

parsing NOTAM structure, presents categorized tables of common contractions for efficient

reference, and utilizes logical diagrams to illustrate the decoding workflow. While the domain of

application is aeronautical, the principles of structured data extraction and interpretation from

coded messaging are broadly applicable across scientific and technical research fields.

Introduction to NOTAMs
A NOTAM is an official notice distributed by aviation authorities to alert pilots and other flight

operations personnel of potential hazards, or changes to facilities, services, and procedures in

the National Airspace System.[1] The information is essential for flight planning and safety,

covering a wide range of topics from runway closures and navigational aid outages to airspace

restrictions.[1][4] The format is standardized globally by the International Civil Aviation

Organization (ICAO) to ensure consistency, though regional variations exist.[2][3] The core

challenge for any data-driven analysis lies in the NOTAM's use of specialized contractions and
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a rigid, coded structure to convey information concisely. This guide provides the foundational

knowledge to systematically decode these messages.

The Structure of a NOTAM
A NOTAM is not a block of free text but a structured message with distinct fields.

Understanding this structure is the first step in the decoding protocol. The primary components

are organized into a series of "Items" or fields, most notably the Qualifier Line (Q-line) and

Items A through G.[2][5]

The diagram below illustrates the fundamental structure of a standard ICAO-formatted NOTAM.
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NOTAM Fields

Raw NOTAM String

Series & Number
(e.g., A1234/24)

Q) Line (Qualifier)
Coded summary of subject and status

A) Location (ICAO Code)

B) Start of Validity (YYMMDDHHMM)

C) End of Validity (YYMMDDHHMM)

D) Schedule (Optional)

E) Plain Language Text
(Contains contractions & abbreviations)

F/G) Altitude Limits (Optional)

Click to download full resolution via product page

Caption: Logical structure of a standard ICAO NOTAM.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b6291764?utm_src=pdf-body-img
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6291764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decoding Protocol
This section provides a systematic workflow for translating a raw NOTAM into human-readable

information. This process can be adapted for automated, computational parsing or manual

interpretation.

Experimental Protocol: Step-by-Step NOTAM Decoding
Isolate the NOTAM Number: Identify the initial series and number (e.g., A1184/24), which

serves as a unique identifier.[6]

Parse the Qualifier (Q) Line: This is the most data-rich coded line.[2][7]

It begins with Q).

The first element is the Flight Information Region (FIR) (e.g., OMAE).[5][6]

The next five letters are the Q-Code, a critical component that summarizes the NOTAM.[6]

[8][9]

The 2nd and 3rd letters identify the subject (e.g., MR for Movement Area - Runway).[6]

[7][8]

The 4th and 5th letters identify the status (e.g., LC for Closed).[7]

Subsequent codes define the traffic (IV for IFR and VFR), purpose, and scope.[5]

Identify Location and Validity:

Item A): Extract the 4-letter ICAO location identifier (e.g., OMDB for Dubai Intl.).[2][6]

Item B): Extract the start date/time in YYMMDDHHMM UTC format.[3][6]

Item C): Extract the end date/time. A value of PERM indicates permanent.

Translate the Message Body (Item E):

This field contains the core message in an abbreviated format (e.g., RWY 12R/30L CLSD).

[6]
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Process the text sequentially, referencing the abbreviation tables (Section 4.0) to expand

each contraction. For example, RWY becomes "Runway" and CLSD becomes "Closed".

Synthesize the Information: Combine the decoded fields into a complete, understandable

statement.

The following diagram visualizes this decoding workflow.
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Start: Receive Raw NOTAM

Parse Q-Line:
- Identify FIR

- Decode 5-Letter Q-Code
- Determine Scope & Purpose

Extract Core Parameters:
- A) Location

- B) Start Time
- C) End Time

Translate Item E) Text:
- Tokenize String

- Map Contractions to Definitions

Synthesize Decoded Information

End: Human-Readable Message
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Primary Signal (Input)

Signal Modifiers

Operational Response (Output)

Q-Code
(e.g., QMRLC)

Location Data
(Item A)

 is at 

Actionable Intelligence:
'Runway 12R/30L at OMDB is closed

from 2130z to 2215z daily...'

 are integrated to produce 

Temporal Data
(Items B, C)

 are integrated to produce 

Specifics
(Item E)

 are integrated to produce 

 are integrated to produce 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6291764#decoding-notam-contractions-and-
abbreviations-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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